2-Oxo-N-phenyl-2,3-dihydro-1-benzothiophene-3-carboxamide

• CAS RN: 65141-06-2
• Molecular Formula: C15H11NO2S
• Molecular Weight: 269.3 g/mol
• IUPAC Name: 2-oxo-N-phenyl-3H-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C15H11NO2S/c17-14(16-10-6-2-1-3-7-10)13-11-8-4-5-9-12(11)19-15(13)18/h1-9,13H,(H,16,17)
• InChI Key: XIHLUOJXFAOZRJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2C3=CC=CC=C3SC2=O

Description

2-Oxo-N-phenyl-2,3-dihydro-1-benzothiophene-3-carboxamide is a useful research compound. Its molecular formula is C15H11NO2S and its molecular weight is 269.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

470 mg (2.11 mmols) of ethyl 2-oxo-2,3-dihydro-3-benzo[b]thiophene-carboxylate and 206 mg (2.22 mmols) of aniline in 3 ml of xylene are boiled under reflux for 5 hours. After cooling, the product is precipitated by adding hexane (3 ml). After further dilution with 5 ml of ether and stirring, crystalline N-phenyl-2-oxo-2,3-dihydro-3-benzo[b]thiophene-carboxamide with a melting point of 140°-142° is obtained and filtered off.